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Compound of Interest
Compound Name: 2-Hexynyl-NECA

Cat. No.: B030297

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hexynyl-NECA is a potent and selective agonist for the adenosine A2A receptor, a G-protein
coupled receptor involved in various physiological processes, including inflammation,
neurotransmission, and vasodilation. Its use in cell culture allows for the investigation of A2A
receptor signaling pathways and the development of novel therapeutics targeting this receptor.
This document provides detailed protocols for the dissolution of 2-Hexynyl-NECA and its
application in cell culture experiments.

Data Presentation

Quantitative data for 2-Hexynyl-NECA is summarized in the table below for easy reference.

Property Value Source(s)
Molecular Weight 388.42 g/mol [1]
Solubility in DMSO 20 mg/mL [2]

Storage Temperature

2-8°C (solid form)

[2]

Receptor Selectivity

Selective Adenosine A2A

Receptor Agonist

[3]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 2-
Hexynyl-NECA in DMSO

This protocol describes the preparation of a 10 mM stock solution of 2-Hexynyl-NECA, a
common starting concentration for subsequent dilutions in cell culture experiments.

Materials:

2-Hexynyl-NECA (solid form)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

o Calculate the required mass of 2-Hexynyl-NECA:

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) * 388.42 g/mol * (1000 mg/ 1 Q) =
3.8842 mg

e Weighing the compound:

o Carefully weigh out approximately 3.88 mg of 2-Hexynyl-NECA and place it in a sterile
microcentrifuge tube.

¢ Dissolution in DMSO:

o Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge tube containing the 2-
Hexynyl-NECA.
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o Vortex the tube thoroughly until the compound is completely dissolved. Visually inspect the
solution to ensure there are no visible particles.

» Storage of Stock Solution:

o Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw
cycles. Based on the stability of similar adenosine analogs, it is recommended to use the
stock solution within a few months. While specific stability data for 2-Hexynyl-NECA is not
readily available, adenosine solutions in DMSO are generally stable for extended periods
when stored frozen.

Protocol 2: Preparation of Working Solutions and
Treatment of Cells

This protocol outlines the dilution of the 10 mM stock solution to prepare working solutions for
treating cells in culture. It is crucial to maintain a low final concentration of DMSO in the cell
culture medium to avoid solvent-induced cytotoxicity.

Materials:

10 mM 2-Hexynyl-NECA stock solution in DMSO

Sterile, pre-warmed complete cell culture medium

Sterile serological pipettes and pipette tips

Cell culture plates with seeded cells

Procedure:

o Determine the final desired concentration of 2-Hexynyl-NECA.

o The effective concentration of 2-Hexynyl-NECA can vary depending on the cell type and
the specific assay. It is recommended to perform a dose-response experiment to
determine the optimal concentration for your experimental system.

o Calculate the required volume of stock solution.
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o For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock solution (a
1:1000 dilution):

= Volume of stock solution = (10 pM *1 mL) /10 mM =1 pL

o Prepare the working solution.

o Directly add the calculated volume of the 10 mM 2-Hexynyl-NECA stock solution to the
pre-warmed complete cell culture medium.

o Mix gently but thoroughly by pipetting up and down or by swirling the container.
» Control for Solvent Effects.

o ltis critical to include a vehicle control in your experiments. The vehicle control should
contain the same final concentration of DMSO as the highest concentration of 2-Hexynyl-
NECA used.

o The final concentration of DMSO in the cell culture medium should ideally be kept at or
below 0.1% (v/v) to minimize non-specific effects.[4][5] For a 1:1000 dilution of the DMSO
stock, the final DMSO concentration will be 0.1%. Some robust cell lines may tolerate up
to 0.5% DMSO, but this should be empirically determined.[1][6]

e Treat the cells.

o Remove the existing medium from the cells and replace it with the freshly prepared
medium containing the desired concentration of 2-Hexynyl-NECA or the vehicle control.

o Incubate the cells for the desired period according to your experimental design.

Visualizations
Adenosine A2A Receptor Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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